Cas no 84583-31-3 (Propanedioic acid, methyl[[3-[(phenylsulfonyl)methyl]-2-pyridinyl]methyl]-, diethyl ester)

• Product Name: Propanedioic acid, methyl[[3-[(phenylsulfonyl)methyl]-2-pyridinyl]methyl]-, diethyl ester
• CAS No: 84583-31-3
• MF: C₂₁H₂₅NO₆S
• MW: 419.491305112839
• CID: 6640053
• Update Time: 2024-02-02

Propanedioic acid, methyl[[3-[(phenylsulfonyl)methyl]-2-pyridinyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl[[3-[(phenylsulfonyl)methyl]-2-pyridinyl]methyl]-, diethyl ester

• Inchi： 1S/C21H25NO6S/c1-4-27-19(23)21(3,20(24)28-5-2)14-18-16(10-9-13-22-18)15-29(25,26)17-11-7-6-8-12-17/h6-13H,4-5,14-15H2,1-3H3
• InChI Key： UURUPQCRWXAPJM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(CC1=NC=CC=C1CS(C1=CC=CC=C1)(=O)=O)C(OCC)=O

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 77-78 °C(Solvent: Hexane ; Diethyl ether)
• Boiling Point: 570.1±50.0 °C(Predicted)
• pka: 2.83±0.22(Predicted)